![molecular formula C23H28N2O B2599105 1-(2-Cyclohexylethyl)-2-[(4-methylphenoxy)methyl]benzimidazole CAS No. 537701-83-0](/img/structure/B2599105.png)
1-(2-Cyclohexylethyl)-2-[(4-methylphenoxy)methyl]benzimidazole
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Description
1-(2-Cyclohexylethyl)-2-[(4-methylphenoxy)methyl]benzimidazole is a useful research compound. Its molecular formula is C23H28N2O and its molecular weight is 348.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Benzimidazole derivatives, including 1-(2-Cyclohexylethyl)-2-[(4-methylphenoxy)methyl]benzimidazole, are synthesized through various chemical reactions, showcasing a wide range of biological activities. The synthesis process often involves the condensation of o-phenylenediamine with different acids or ketones, followed by reactions with various reagents to introduce specific functional groups or chains, enhancing their biological efficacy (Salahuddin et al., 2017; K. Gobis et al., 2015).
Antimicrobial Activity
Benzimidazole derivatives have demonstrated significant antimicrobial activity against various bacterial and fungal strains. For instance, certain synthesized compounds showed notable activity against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus. This highlights their potential as promising antimicrobial agents (Salahuddin et al., 2017).
Antitubercular Activity
Some benzimidazole derivatives exhibited excellent tuberculostatic activity against Mycobacterium tuberculosis and Mycobacterium bovis strains. This suggests their potential application in developing novel, selective anti-tubercular agents (K. Gobis et al., 2015).
Anticancer Activity
Benzimidazole derivatives have been evaluated for their anticancer properties. Certain compounds were tested against various cancer cell lines, showing potential as cytotoxic agents. This opens avenues for their use in cancer therapy (Himani Varshney et al., 2015).
Antioxidant Properties
The antioxidant properties of benzimidazole derivatives were assessed, indicating their ability to inhibit lipid peroxidation in the rat liver. This suggests their potential as antioxidant agents, which could be beneficial in preventing oxidative stress-related diseases (C. Kuş et al., 2004).
NF-κB Inhibition
2-benzylbenzimidazole analogs have been synthesized and investigated for their in vitro activities against NF-κB inhibition. This highlights their potential in developing treatments for diseases where NF-κB plays a critical role in the inflammatory response (P. Boggu et al., 2017).
Properties
IUPAC Name |
1-(2-cyclohexylethyl)-2-[(4-methylphenoxy)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O/c1-18-11-13-20(14-12-18)26-17-23-24-21-9-5-6-10-22(21)25(23)16-15-19-7-3-2-4-8-19/h5-6,9-14,19H,2-4,7-8,15-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQVQJEKOHFFNQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CCC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.